N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide

• IUPAC Name: N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H28N2O3/c23-18-10-4-8-16(18)13-21-20(25)17-9-5-11-22(14-17)19(24)12-15-6-2-1-3-7-15/h1-3,6-7,16-18,23H,4-5,8-14H2,(H,21,25)
• InChI Key: MRJMVYNCUQYJNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CNC(=O)C2CCCN(C2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, an inhibitory neurotransmitter in the brain. By inhibiting GABA-AT, CPP-115 increases GABA levels in the brain, leading to enhanced GABAergic neurotransmission. This has potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide works by inhibiting GABA-AT, the enzyme responsible for the breakdown of GABA. This leads to increased GABA levels in the brain, which enhances GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity in the brain. By enhancing GABAergic neurotransmission, this compound has potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are primarily related to its ability to enhance GABAergic neurotransmission. This leads to increased inhibition of neuronal activity in the brain, which can have a variety of effects depending on the specific disorder being treated. For example, in epilepsy, increased inhibition can help to prevent seizures. In anxiety disorders, increased inhibition can help to reduce anxiety and promote relaxation.

Advantages and Limitations for Lab Experiments

N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of GABA-AT, which makes it a useful tool for studying the role of GABAergic neurotransmission in various neurological and psychiatric disorders. It has also been shown to have good bioavailability and pharmacokinetic properties, which makes it a useful compound for in vivo studies.
One limitation of this compound is that it is a relatively new compound, and its long-term safety and efficacy have not been fully established. Another limitation is that its effects on GABAergic neurotransmission may be influenced by other factors, such as changes in GABA receptor expression or function.

Future Directions

There are several potential future directions for research on N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide. One area of interest is the development of new and more potent GABA-AT inhibitors. Another area of interest is the identification of specific neurological and psychiatric disorders that may benefit from treatment with this compound. Additionally, further research is needed to fully understand the long-term safety and efficacy of this compound, as well as its potential interactions with other drugs and therapies.

Synthesis Methods

The synthesis of N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide involves the reaction of 2-phenylacetyl chloride with piperidine-3-carboxylic acid to form 1-(2-phenylacetyl)piperidine-3-carboxylic acid. This is then converted to the corresponding amide using N,N-dimethylformamide and triethylamine. The final step involves the introduction of the cyclopentylmethyl group using 2-hydroxycyclopentylmethanol and diisopropylcarbodiimide.

Scientific Research Applications

N-[(2-hydroxycyclopentyl)methyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has shown promise in the treatment of epilepsy, anxiety disorders, and addiction. It has also been studied for its potential use in the treatment of Angelman syndrome, a rare genetic disorder that affects the nervous system.